Cas no 1428372-84-2 (N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a heterocyclic compound featuring a pyrimidine core linked to an indole moiety and a 2,3-dihydro-1,4-benzodioxine carboxamide group. This structure imparts unique physicochemical properties, making it a promising candidate for pharmaceutical and agrochemical research. The indole and pyrimidine functionalities suggest potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation. Its benzodioxine component enhances solubility and metabolic stability, which is advantageous for drug development. The compound's modular design allows for further derivatization, enabling structure-activity relationship studies. Its synthetic versatility and balanced lipophilicity make it a valuable intermediate for medicinal chemistry applications.
N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide structure
1428372-84-2 structure
Product Name:N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
CAS No:1428372-84-2
MF:C21H16N4O3
MW:372.376744270325
CID:6451868
PubChem ID:71805470
Update Time:2025-10-15

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide
    • VU0548998-1
    • 1428372-84-2
    • N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
    • AKOS024557911
    • N-(6-(1H-indol-1-yl)pyrimidin-4-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
    • F6433-0155
    • N-(6-indol-1-ylpyrimidin-4-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
    • Inchi: 1S/C21H16N4O3/c26-21(18-12-27-16-7-3-4-8-17(16)28-18)24-19-11-20(23-13-22-19)25-10-9-14-5-1-2-6-15(14)25/h1-11,13,18H,12H2,(H,22,23,24,26)
    • InChI Key: UFDMVELOANLUTF-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2OCC1C(NC1=CC(=NC=N1)N1C=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 372.12224039g/mol
  • Monoisotopic Mass: 372.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 78.3Ų

N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6433-0155-2μmol
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
2μmol
$57.0 2023-09-09
Life Chemicals
F6433-0155-5μmol
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
5μmol
$63.0 2023-09-09
Life Chemicals
F6433-0155-10μmol
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
10μmol
$69.0 2023-09-09
Life Chemicals
F6433-0155-20μmol
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
20μmol
$79.0 2023-09-09
Life Chemicals
F6433-0155-1mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
1mg
$54.0 2023-09-09
Life Chemicals
F6433-0155-2mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
2mg
$59.0 2023-09-09
Life Chemicals
F6433-0155-3mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
3mg
$63.0 2023-09-09
Life Chemicals
F6433-0155-4mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
4mg
$66.0 2023-09-09
Life Chemicals
F6433-0155-5mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
5mg
$69.0 2023-09-09
Life Chemicals
F6433-0155-10mg
N-[6-(1H-indol-1-yl)pyrimidin-4-yl]-2,3-dihydro-1,4-benzodioxine-2-carboxamide
1428372-84-2
10mg
$79.0 2023-09-09

Additional information on N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Comprehensive Overview of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2)

The compound N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique molecular structure combining an indole moiety, a pyrimidine ring, and a benzodioxine scaffold, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and neurodegenerative disorders.

In recent years, the demand for novel small-molecule inhibitors and activators has surged, driven by advancements in precision medicine and targeted therapy. The structural features of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide make it a promising candidate for further investigation. Its heterocyclic components are known to enhance binding affinity and selectivity, addressing key challenges in drug development. This aligns with the growing trend of exploring fragment-based drug design and scaffold hopping strategies to optimize therapeutic efficacy.

One of the most frequently searched topics in the context of this compound is its potential application in kinase inhibition. Kinases are a major focus in oncology research, and the pyrimidine core of this molecule suggests possible activity against specific kinase targets. Additionally, the indole group is a common pharmacophore in many FDA-approved drugs, further highlighting its relevance. Researchers and pharmaceutical companies are actively investigating its structure-activity relationship (SAR) to unlock its full therapeutic potential.

Another area of interest is the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Given the increasing emphasis on drug-likeness and oral bioavailability, understanding these parameters is crucial for its development. The benzodioxine moiety, in particular, may contribute to improved metabolic stability, a key factor in reducing off-target effects and enhancing patient compliance.

From a synthetic chemistry perspective, the preparation of N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves multi-step reactions, often requiring catalysis and regioselective functionalization. This complexity underscores the importance of green chemistry principles to minimize environmental impact. Recent advancements in flow chemistry and microwave-assisted synthesis could offer more efficient routes to its production, addressing scalability challenges.

In conclusion, N-6-(1H-indol-1-yl)pyrimidin-4-yl-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS No. 1428372-84-2) represents a compelling case study in modern drug discovery. Its multifaceted structure and potential applications align with current trends in personalized medicine and computational chemistry. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, offering hope for patients with unmet medical needs.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk